Cas no 1898389-57-5 (3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid
• CAS No: 1898389-57-5
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• CID: 5948946
• PubChem ID: 117353344
• Update Time: 2025-05-20

3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid
• EN300-1762626
• 1898389-57-5

• Inchi： 1S/C13H17FO3/c1-8-5-11(17-4)9(6-10(8)14)13(2,3)7-12(15)16/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： CTBXRXVIXWIEJO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(C)(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 240.11617256g/mol
• Monoisotopic Mass: 240.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid

3-(5-Fluoro-2-Methoxy-4-Methylphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(5-Fluoro-2-Methoxy-4-Methylphenyl)-3-Methylbutanoic Acid, also known by its CAS number 1898389-57-5, is a complex organic compound with significant potential in various fields of research and application. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising applications in drug discovery, material science, and as an intermediate in chemical synthesis.

The molecular structure of 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid comprises a phenyl ring substituted with fluorine, methoxy, and methyl groups, along with a butanoic acid moiety. This combination of functional groups imparts the compound with distinct chemical and physical properties. The phenyl ring contributes aromatic stability, while the substituents introduce electronic effects that influence reactivity and solubility. The butanoic acid group adds acidity and the potential for forming esters or amides, which are valuable in organic synthesis.

Recent studies have highlighted the importance of such compounds in drug development. The presence of fluorine atoms, for instance, is known to enhance the bioavailability of drugs by improving their lipophilicity without significantly increasing molecular weight. Similarly, the methoxy group can act as a protecting group during synthesis or contribute to hydrogen bonding interactions in biological systems. These features make 1898389-57-5 a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, researchers have employed various strategies to construct this compound. One common approach involves the coupling of an appropriately substituted phenol with a carboxylic acid derivative under specific conditions. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The chemical properties of 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid are also noteworthy. Its stability under various reaction conditions has been extensively studied, revealing its resistance to oxidation and hydrolysis under mild conditions. This stability is advantageous in both laboratory settings and industrial applications where prolonged exposure to reactive environments is common.

Beyond its role as a standalone compound, CAS 1898389-57-5 serves as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution and condensation reactions makes it a valuable building block in organic synthesis. Recent research has demonstrated its utility in constructing bioactive molecules with potential anti-inflammatory and antioxidant properties.

In conclusion, 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid, identified by CAS number 1898389-57-5, represents a significant advancement in organic chemistry. Its unique structure, coupled with versatile functional groups, positions it as a key player in drug discovery, material science, and chemical synthesis. As research continues to uncover its full potential, this compound is poised to make substantial contributions to various scientific disciplines.